Cas no 31090-81-0 (Thiourea,N-(3-methoxyphenyl)-N'-phenyl-)

31090-81-0 structure
Product name:Thiourea,N-(3-methoxyphenyl)-N'-phenyl-
Thiourea,N-(3-methoxyphenyl)-N'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-(3-methoxyphenyl)-N'-phenyl-
- 1-(3-methoxyphenyl)-3-phenyl-2-propene-1-one
- 1-(3-Methoxyphenyl)-3-phenyl-2-propenon
- 1-(3-methoxyphenyl)-3-phenylpropenone
- 1-(3-Methoxyphenylen)-3-methyl-pyrazolon-(5)
- 2-(3-methoxy-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one
- 3H-Pyrazol-3-one, 2,4-dihydro-2-(3-methoxyphenyl)-5-methyl-
- 3'-methoxychalcone
- 6-methoxy-2-phenyl-4H-chromen-4-one
- CTK2E9062
- N-(m-methoxyphenyl)-N'-phenylthiourea
- p-methoxychalcone
- SureCN4662941
- 1-(3-methoxyphenyl)-3-phenylthiourea
- DTXSID50351357
- AKOS000487694
- TimTec1_001492
- HMS1538D18
- Oprea1_485962
- NSC-191425
- 3-Methoxythiocarbanilide
- 1-(3-methoxyphenyl)-3-phenyl-thiourea
- NSC191425
- NCGC00174374-01
- 31090-81-0
-
- Inchi: InChI=1S/C14H14N2OS/c1-17-13-9-5-8-12(10-13)16-14(18)15-11-6-3-2-4-7-11/h2-10H,1H3,(H2,15,16,18)
- InChI Key: QZSMRTKLSHKPEV-UHFFFAOYSA-N
- SMILES: COC1=CC=CC(NC(NC2C=CC=CC=2)=S)=C1
Computed Properties
- Exact Mass: 258.08282
- Monoisotopic Mass: 258.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.4Ų
- XLogP3: 2.1
Experimental Properties
- Density: 1.28
- Boiling Point: 383°Cat760mmHg
- Flash Point: 185.5°C
- Refractive Index: 1.712
- PSA: 33.29
- LogP: 3.65010
Thiourea,N-(3-methoxyphenyl)-N'-phenyl- Related Literature
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Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
-
Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
-
Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
-
Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
-
Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
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